Cas no 2229688-96-2 (5-(2-nitroethenyl)-1,2,3,4-tetrahydronaphthalene)

• Product Name: 5-(2-nitroethenyl)-1,2,3,4-tetrahydronaphthalene
• CAS No: 2229688-96-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6376189
• PubChem ID: 137728055
• Update Time: 2023-12-15

5-(2-nitroethenyl)-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 5-(2-nitroethenyl)-1,2,3,4-tetrahydronaphthalene
• EN300-1816449
• 2229688-96-2

• Inchi： 1S/C12H13NO2/c14-13(15)9-8-11-6-3-5-10-4-1-2-7-12(10)11/h3,5-6,8-9H,1-2,4,7H2/b9-8+
• InChI Key： SBGUFCOCLPYCKM-CMDGGOBGSA-N
• SMILES： [O-][N+](/C=C/C1=CC=CC2=C1CCCC2)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų